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Compound of Interest

Compound Name: 2-lodophenol

cat. No.: B132878

CAS Number: 533-58-4

This technical guide provides an in-depth overview of 2-lodophenol (o-lodophenol), a
halogenated aromatic compound with significant applications in organic synthesis,
pharmaceuticals, agrochemicals, and materials science.[1][2][3] Its unique structure, featuring
an iodine atom and a hydroxyl group in ortho positions on a benzene ring, imparts distinct
chemical reactivity, making it a valuable precursor in various chemical transformations.[1]

Core Properties and Data

2-lodophenol is a colorless to pale yellow, needle-like crystalline solid that is sensitive to light.
[4][5] It is slightly soluble in water but readily dissolves in organic solvents such as ethanol and
ether.[4][5][6]

Physicochemical Data
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Property Value Source
Molecular Formula CeHsIO [41061[7]
Molecular Weight 220.01 g/mol [61[7]
CAS Number 533-58-4 [4151[61[8]
Melting Point 37-43 °C (41618191
Boiling Point 186-187 °C at 160 mmHg [4116]1[81[9]
Density 1.947 g/mL at 25 °C [4119]

pKa 8.51 at 25 °C [4][8][10]
Flash Point >110 °C (>230 °F) [4][6][11]
Solubility in Water Slightly soluble [415161112]
Appearance White to light yellow or brown ATEIL0]

crystalline powder/solid

Synthesis and Reactivity

2-lodophenol can be synthesized through various methods, including the direct iodination of

phenol, which typically yields a mixture of 2- and 4-iodo derivatives.[8] A common laboratory

preparation involves the reaction of phenol with iodine and hydrogen peroxide in water at room

temperature.[4][13]

It is a versatile building block in organic synthesis, primarily utilized as a precursor in a variety

of cross-coupling reactions, such as Suzuki, Sonogashira, and Heck reactions.[1] The iodine

substituent is an excellent leaving group, facilitating the formation of new carbon-carbon and

carbon-heteroatom bonds. These reactions are instrumental in constructing complex molecular
architectures for pharmaceuticals and other functional materials.[3] For instance, the palladium-
catalyzed coupling of 2-lodophenol with phenylacetylene in the presence of a copper(l) iodide
co-catalyst yields 2-phenylbenzofuran.[4]

Experimental Protocol: Synthesis of 2-lodophenol

This protocol describes a common method for the synthesis of 2-lodophenol from phenol.
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Materials:

Phenol

¢ |odine

o Hydrogen peroxide (30% solution)

e Deionized water

¢ Dichloromethane

e Anhydrous sodium sulfate

« Silica gel for column chromatography

¢ Hexane

o Ethyl acetate

Procedure:

 In a round-bottom flask, dissolve phenol in deionized water.

 To this solution, add 0.5 equivalents of iodine and 1 equivalent of hydrogen peroxide.

 Stir the reaction mixture at room temperature for 24 hours.

» Monitor the reaction progress using thin-layer chromatography (TLC).

o Upon completion, transfer the reaction mixture to a separatory funnel and wash with distilled
water (3 x 7 mL).

o Extract the aqueous layer with dichloromethane (3 x 10 mL).

o Combine the organic phases and dry over anhydrous sodium sulfate.

« Filter the solution and evaporate the solvent under reduced pressure to obtain the crude
product.
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» Purify the residue by column chromatography on silica gel using a hexane/ethyl acetate
mixture as the eluent to isolate pure 2-lodophenol.[13]

Applications in Research and Development

2-lodophenol is a crucial intermediate in the synthesis of a wide range of valuable compounds:

e Pharmaceuticals: It serves as a starting material for the synthesis of complex drug
molecules.[1][2]

o Agrochemicals: Its antifungal properties are utilized in the development of herbicides and
pesticides.[1][2][14]

o Materials Science: It is a precursor for organic light-emitting diodes (OLEDs) and liquid
crystals.[1][2][3][14]

e Fine Chemicals: It is used in the manufacturing of various fine chemicals and as a catalyst in
the synthesis of 1,3,5-substituted benzenes.[14]

» Disinfectants: Due to its inherent antifungal activity, it finds application in disinfectant
formulations.[3]

Workflow for Palladium-Catalyzed Cross-Coupling

The following diagram illustrates a generalized workflow for a palladium-catalyzed cross-
coupling reaction, a common application of 2-lodophenol.
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Caption: Generalized workflow for a palladium-catalyzed cross-coupling reaction.

Safety and Handling

2-lodophenol is harmful if swallowed, inhaled, or in contact with skin.[15] It causes skin and
serious eye irritation and may cause respiratory irritation.[15][16] Appropriate personal
protective equipment, including gloves, safety goggles, and a respirator, should be worn when
handling this chemical.[15] Work should be conducted in a well-ventilated area or under a
chemical fume hood. In case of contact with eyes, rinse immediately with plenty of water and
seek medical advice. Store in a cool, dry, and well-ventilated place in a tightly sealed container,
protected from light.[4][14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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